Cas no 76571-91-0 (2-Chrysenol,7-chlorooctadecahydro-4a,6a,8-trimethyl-,(2R,4aS,4bS,6aS,7S,8R,10aS,10bR,12aR)-)

• Product Name: 2-Chrysenol,7-chlorooctadecahydro-4a,6a,8-trimethyl-,(2R,4aS,4bS,6aS,7S,8R,10aS,10bR,12aR)-
• CAS No: 76571-91-0
• MF: C₂₁H₃₅ClO
• MW: 338.955005884171
• CID: 568820
• PubChem ID: 195950
• Update Time: 2025-04-19

2-Chrysenol,7-chlorooctadecahydro-4a,6a,8-trimethyl-,(2R,4aS,4bS,6aS,7S,8R,10aS,10bR,12aR)- Chemical and Physical Properties

Names and Identifiers

• 2-Chrysenol,7-chlorooctadecahydro-4a,6a,8-trimethyl-,(2R,4aS,4bS,6aS,7S,8R,10aS,10bR,12aR)-
• 17-methyl-17a-chloro-D-homoandrostan-3-ol
• 7-Chloro-4a,6a,8-trimethyloctadecahydrochrysen-2-ol
• 76571-91-0
• 17-Mchao
• D-Homoandrostan-3-ol, 17a-chloro-17-methyl-, (3alpha,5beta,17alpha,17abeta)-
• DTXSID10997912
• 17alpha-Methyl-17abeta-chloro-D-homo-5beta-androstan-3alpha-ol

• Inchi： 1S/C21H35ClO/c1-13-4-7-17-16-6-5-14-12-15(23)8-10-20(14,2)18(16)9-11-21(17,3)19(13)22/h13-19,23H,4-12H2,1-3H3/t13-,14-,15-,16+,17+,18+,19+,20+,21+/m1/s1
• InChI Key： UMWMKSFDTADRMB-YAWPOEEYSA-N
• SMILES： Cl[C@H]1[C@H](C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@H]3CC[C@H]12)O

Computed Properties

• Exact Mass: 338.238
• Monoisotopic Mass: 338.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 435.5°C at 760 mmHg
• Flash Point: 217.2°C
• Refractive Index: 1.535

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives